Cas no 721892-35-9 (N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• CAS No: 721892-35-9
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5946693
• PubChem ID: 2363647
• Update Time: 2025-06-08

N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylthio)acetamide
• Acetamide, N-(3,5-dimethylphenyl)-2-(4-quinazolinylthio)-
• AB00684906-02
• F0674-0031
• N-(3,5-dimethylphenyl)-2-quinazolin-4-ylsulfanylacetamide
• ZINC03246400
• Z19316129
• 721892-35-9
• AKOS001041634
• AB00684906-01
• NCGC00303348-01

• Inchi： 1S/C18H17N3OS/c1-12-7-13(2)9-14(8-12)21-17(22)10-23-18-15-5-3-4-6-16(15)19-11-20-18/h3-9,11H,10H2,1-2H3,(H,21,22)
• InChI Key： IUZZUBDAZJGPCY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1=C2C(=NC=N1)C=CC=C2

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 546.9±45.0 °C(Predicted)
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

Introduction to N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721892-35-9)

N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide, identified by its CAS number 721892-35-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development in medicinal chemistry.

The structure of N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide consists of a phenyl ring substituted with two methyl groups at the 3 and 5 positions, linked to an acetamide moiety. The acetamide group is further connected to a quinazoline ring substituted with a sulfur atom at the 4-position. This particular arrangement of functional groups suggests potential interactions with biological targets, which has prompted extensive investigation into its pharmacological properties.

In recent years, there has been growing interest in quinazoline derivatives due to their demonstrated efficacy in various therapeutic areas. Quinazoline scaffolds are known for their ability to modulate multiple biological pathways, including those involved in cancer, inflammation, and infectious diseases. The introduction of a sulfur atom into the quinazoline ring enhances its reactivity and binding affinity, making it an attractive moiety for drug design.

The presence of the 3,5-dimethylphenyl group in N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide further contributes to its potential pharmacological activity. This substituent can influence the electronic properties of the molecule, affecting its interactions with biological targets. Additionally, the acetamide group can serve as a hinge region, allowing for conformational flexibility that may enhance binding affinity.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfur atoms are known to participate in various chemical reactions and can form stable bonds with biological targets. The sulfanyl group in N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide is strategically positioned to interact with specific residues on target proteins, potentially leading to the development of novel therapeutic agents.

The synthesis of N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the quinazoline core, followed by functionalization with the sulfanyl group and subsequent attachment to the phenyl ring via an amide bond. Advanced synthetic techniques and methodologies are employed to achieve this transformation efficiently.

Evaluation of the pharmacological properties of N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has revealed promising results in preclinical studies. Initial assays have shown activity against various disease-related targets, including enzymes and receptors implicated in cancer progression. These findings underscore the potential of this compound as a lead molecule for further development.

The molecular modeling studies have been instrumental in understanding the binding interactions of N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide with its target proteins. Computational approaches have provided insights into the binding mode and affinity, guiding structural modifications to enhance potency and selectivity. These simulations have been crucial in optimizing the compound for future preclinical and clinical evaluations.

In conclusion, N-(3,5-dimethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721892-35-9)